Cas no 612527-80-7 (Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate)

• Product Name: Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate
• CAS No: 612527-80-7
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• MDL: MFCD10686685
• CID: 4066387
• PubChem ID: 10901058
• Update Time: 2025-10-29

Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(2-benzothiazolylamino)-, methyl ester
• methyl 4-(1,3-benzothiazol-2-ylamino)butanoate
• 612527-80-7
• methyl4-[(1,3-benzothiazol-2-yl)amino]butanoate
• Z86332657
• AKOS034639318
• EN300-33590
• CS-0246654
• methyl 4-[(1,3-benzothiazol-2-yl)amino]butanoate
• Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate

• MDL： MFCD10686685
• Inchi： 1S/C12H14N2O2S/c1-16-11(15)7-4-8-13-12-14-9-5-2-3-6-10(9)17-12/h2-3,5-6H,4,7-8H2,1H3,(H,13,14)
• InChI Key： WMXMQPTVUBNFOW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCNC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 250.07759887Da
• Monoisotopic Mass: 250.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.5Ų

Additional information on Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate

Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate (CAS No. 612527-80-7): A Comprehensive Overview

Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate, a compound with the chemical identifier CAS No. 612527-80-7, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzothiazole derivatives, which are well-known for their diverse pharmacological effects. The benzothiazole moiety, a fused heterocyclic system consisting of a benzene ring and a thiazole ring, is particularly recognized for its role in various therapeutic applications.

The structural framework of Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate incorporates an amino group and a butanoate ester, which contribute to its complex chemical behavior. The presence of these functional groups suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery. Specifically, the amino group can engage in hydrogen bonding, while the butanoate ester may influence solubility and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of benzothiazole derivatives in developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate may modulate its pharmacological profile, offering insights into its potential applications.

In particular, the benzothiazol-2-yl moiety is a key feature that contributes to the compound's biological activity. Research has shown that benzothiazole derivatives can interact with various enzymes and receptors, leading to therapeutic effects. For instance, some benzothiazole compounds have been found to inhibit kinases and other enzymes involved in cancer cell proliferation. The amino group in Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate may further enhance these interactions by forming hydrogen bonds with biological targets.

Moreover, the butanoate ester group can influence the pharmacokinetic properties of the compound. Ester-based derivatives are often designed to improve oral bioavailability and metabolic stability. The butanoate moiety may also contribute to the compound's solubility in both aqueous and organic solvents, facilitating its use in various formulations.

Current research in pharmaceutical chemistry is focused on optimizing the structure-activity relationships (SAR) of benzothiazole derivatives. By modifying different functional groups within the molecule, scientists aim to enhance potency, selectivity, and pharmacokinetic profiles. Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate serves as a valuable scaffold for such studies due to its versatile structural features.

One notable area of research involves the use of computational methods to predict the biological activity of benzothiazole derivatives. Molecular modeling techniques have been employed to identify potential binding sites and interactions with biological targets. These studies have provided valuable insights into the mechanisms of action of these compounds and have guided the design of more effective derivatives.

Another emerging trend is the exploration of Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate and similar compounds in combination therapy strategies. By pairing this compound with other therapeutic agents, researchers aim to achieve synergistic effects that could improve treatment outcomes. Such approaches are particularly relevant in addressing complex diseases like cancer and inflammation.

The synthesis of Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to facilitate the production of complex heterocyclic compounds like this one. These methods often involve palladium-catalyzed cross-coupling reactions and other transition metal-catalyzed processes.

In conclusion, Methyl 4-(1,3-Benzothiazol-2-yl)aminobutanoate (CAS No. 612527-80-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. Ongoing studies aim to elucidate its mechanism of action and explore its therapeutic applications in various diseases. As research continues to advance, this compound is likely to play a crucial role in the development of novel drug therapies.